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Compound of Interest

Compound Name: (1S)-(+)-Menthyl chloroformate

Cat. No.: B107479

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1S)-(+)-Menthyl chloroformate is a widely utilized chiral derivatizing agent in synthetic and
analytical chemistry. Derived from the naturally abundant and optically pure (+)-menthol, this
reagent plays a crucial role in the resolution of racemic mixtures of amines, alcohols, and other
nucleophilic compounds. Its application is particularly significant in the pharmaceutical industry,
where the stereochemistry of a drug molecule is critical to its therapeutic efficacy and safety.
This technical guide provides an in-depth overview of the commercial availability of high-purity
(1S)-(+)-Menthyl chloroformate, detailed experimental protocols for its use in diastereomeric
derivatization, and methods for the subsequent separation and analysis of the resulting
diastereomers.

Commercial Availability and Specifications

High-purity (1S)-(+)-Menthyl chloroformate is commercially available from several reputable
chemical suppliers. The quality and specifications of the reagent are critical for achieving high
diastereoselectivity and accurate analytical results. The table below summarizes the offerings
from prominent suppliers.
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Purity/Enantio .
. Product . Available
Supplier meric Excess . CAS Number
Number Quantities
(ee)
Sigma-Aldrich ee: 97% (GLC)
378712 5mL, 25 mL 7635-54-3[1]
(Merck) [1]
Santa Cruz -~ Contact for
) sc-239105 Not specified o 7635-54-3[2]
Biotechnology availability
ChemFaces CFN98124 >=98%3] 10mg 7635-54-3[3]
Fisher Scientific
(distributor for 378712 ee: 97% (GLC) 5mL 7635-54-3[4]

Sigma-Aldrich)

Alkali Scientific
(distributor for 378712-5ML ee: 97% (GLC) 5mL 7635-54-3
MilliporeSigma)

Core Principles of Chiral Resolution

The fundamental principle behind the use of (1S)-(+)-Menthyl chloroformate as a chiral
resolving agent lies in the conversion of a mixture of enantiomers into a mixture of
diastereomers. Enantiomers possess identical physical properties, making their direct
separation challenging. However, when reacted with an enantiomerically pure reagent like
(1S)-(+)-Menthyl chloroformate, they form diastereomers which have distinct physical
properties, including different boiling points, melting points, and chromatographic retention
times. This allows for their separation using standard laboratory techniques such as
chromatography or crystallization.

The reaction of (1S)-(+)-Menthyl chloroformate with a racemic amine or alcohol proceeds via
nucleophilic acyl substitution to form diastereomeric carbamates or carbonates, respectively.
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Reactants

Racemic Amine + (1S)-(+)-Menthyl Products

(R-NH2 and S-NH2) W

|

Diastereomeric Carbamates
(R,S)-Carbamate and (S,S)-Carbamate

(1S)-(+)-Menthyl
Chloroformate
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Chiral Resolution Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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